Cas no 921843-01-8 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide
• CAS No: 921843-01-8
• MF: C₂₁H₃₂N₂O₃
• MW: 360.490386009216
• CID: 6489452
• Update Time: 2025-10-31

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-methylbutanamide

• Inchi： 1S/C21H32N2O3/c1-14(2)9-10-23-17-12-16(22-19(24)11-15(3)4)7-8-18(17)26-13-21(5,6)20(23)25/h7-8,12,14-15H,9-11,13H2,1-6H3,(H,22,24)
• InChI Key： QEAYQGGKYWBABT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC(C)C)C2=C1)(=O)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide (CAS No. 921843-01-8)

The compound N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-3-methylbutanamide with CAS number 921843-01-8 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a benzoxazepine ring system with several substituents that contribute to its unique properties.

The benzoxazepine core of this compound is a fused bicyclic system consisting of a benzene ring and an oxazepine ring. The oxazepine moiety contains an oxygen atom and a nitrogen atom within the seven-membered ring. This structural feature is crucial for the compound's interactions with biological targets. The substituents on the benzoxazepine ring include two methyl groups at the 3-position and a 3-methylbutyl group at the 5-position. Additionally, the 7-position of the benzoxazepine ring is substituted with an amide group derived from 3-methylbutanamide.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has shown that it exhibits significant activity against certain enzymes involved in inflammation and oxidative stress. These findings suggest that it could be a promising candidate for the development of anti-inflammatory and antioxidant therapies. Furthermore, its ability to interact with specific receptors makes it a valuable tool for studying receptor-ligand interactions in pharmacological research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps in its synthesis include the formation of the benzoxazepine ring system through cyclization reactions and subsequent functionalization to introduce the substituents at specific positions. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its structure.

In terms of applications, this compound has shown potential in several areas beyond traditional pharmaceuticals. For example, it has been explored as a component in cosmetic formulations due to its ability to protect against UV-induced damage. Additionally, its stability under various environmental conditions makes it suitable for use in industrial applications where organic compounds are required to maintain their functionality over extended periods.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is essential for assessing its potential impact on the environment. Studies have indicated that it undergoes biodegradation under aerobic conditions, which reduces its persistence in natural systems. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7